Cas no 864754-06-3 (Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-)
![Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]- structure](https://ossimg.kuujia.com/scimg/865000/864754-06-3x500.png)
864754-06-3 structure
Product Name:Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-
CAS No:864754-06-3
MF:C12H17BO3S
MW:252.137582540512
MDL:MFCD08706012
CID:718680
PubChem ID:17749900
Update Time:2025-10-05
Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-
- 1-[3-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-THIOPHEN-2-YL]-ETHANONE
- 1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]ethanone
- 2-Acetylthiophene-3-boronic acid pinacol ester
- 2-Acetylthiophen-3-ylboronic acid pinacol ester
- 1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl)ethanone
- MFCD08706012
- MB06601
- CS-0188925
- starbld0018550
- 864754-06-3
- DTXSID30590060
- E90166
- 1-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl]ethan-1-one
- AKOS015950274
- PS-13013
-
- MDL： MFCD08706012
- Inchi： 1S/C12H17BO3S/c1-8(14)10-9(6-7-17-10)13-15-11(2,3)12(4,5)16-13/h6-7H,1-5H3
- InChI Key： FBDDPRDMHWFOHX-UHFFFAOYSA-N
- SMILES： S1C=CC(B2OC(C)(C)C(C)(C)O2)=C1C(C)=O
Computed Properties
- Exact Mass: 252.09900
- Monoisotopic Mass: 252.099146
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.8
Experimental Properties
- PSA: 63.77000
- LogP: 2.24990
Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB389624-100 mg |
2-Acetylthiophene-3-boronic acid pinacol ester |
864754-06-3 | 100mg |
€892.00 | 2023-04-25 | ||
| abcr | AB389624-1 g |
2-Acetylthiophene-3-boronic acid pinacol ester |
864754-06-3 | 1g |
€1402.00 | 2023-04-25 | ||
| Chemenu | CM217599-100mg |
1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl)ethanone |
864754-06-3 | 97% | 100mg |
$490 | 2023-01-18 | |
| Chemenu | CM217599-1g |
1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl)ethanone |
864754-06-3 | 97% | 1g |
$784 | 2023-01-18 | |
| Chemenu | CM217599-5g |
1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl)ethanone |
864754-06-3 | 97% | 5g |
$3136 | 2023-01-18 | |
| Chemenu | CM217599-25g |
1-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophen-2-yl)ethanone |
864754-06-3 | 97% | 25g |
$7840 | 2023-01-18 | |
| Aaron | AR008GRZ-1g |
Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]- |
864754-06-3 | 95% | 1g |
$800.00 | 2025-02-12 | |
| Aaron | AR008GRZ-250mg |
Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]- |
864754-06-3 | 95% | 250mg |
$500.00 | 2025-02-12 | |
| abcr | AB389624-100mg |
2-Acetylthiophene-3-boronic acid pinacol ester; . |
864754-06-3 | 100mg |
€210.70 | 2025-02-21 | ||
| abcr | AB389624-1g |
2-Acetylthiophene-3-boronic acid pinacol ester; . |
864754-06-3 | 1g |
€369.80 | 2025-02-21 |
Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
864754-06-3 (Ethanone,1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-thienyl]-) Related Products
- 1314893-86-1(5-Ethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carboxylic acid)
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- 881381-12-0(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene-2-carbaldehyde)
- 845873-35-0(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)thiophene-2-carbaldehyde)
- 1219628-58-6(5-Acetylthiophene-3-boronic acid pinacol ester)
- 2223049-77-0([2-Methyl-5-(iso-butyl)-d12]-thiophene-3-boronic acid pinacol ester)
- 2223006-06-0(2-(sec-Butyl)thiophene-4-boronic acid pinacol ester)
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- 2223031-62-5(2-Methyl-5-(n-propyl)thiophene-3-boronic acid pinacol ester)
- 2223050-93-7(2-(iso-Propyl)thiophene-4-boronic acid pinacol ester)
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